Cas no 898454-59-6 (2,5-dimethyl-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide)

• Product Name: 2,5-dimethyl-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide
• CAS No: 898454-59-6
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 5484079
• Update Time: 2025-06-26

2,5-dimethyl-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• UWCISFJCDRBPJP-UHFFFAOYSA-N
• 2,5-dimethyl-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide

• Inchi： 1S/C19H20N2O3S/c1-12-5-6-13(2)17(8-12)25(23,24)20-16-9-14-4-3-7-21-18(22)11-15(10-16)19(14)21/h5-6,8-10,20H,3-4,7,11H2,1-2H3
• InChI Key： UWCISFJCDRBPJP-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1C([H])([H])[H])(N([H])C1C([H])=C2C([H])([H])C(N3C([H])([H])C([H])([H])C([H])([H])C(C=1[H])=C32)=O)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2,5-dimethyl-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide

Introduction to 2,5-dimethyl-N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide (CAS No. 898454-59-6) in Modern Chemical Research

2,5-dimethyl-N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide, identified by the CAS number 898454-59-6, represents a structurally intricate compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique tricyclic framework, combined with a sulfonamide functional group, positions it as a promising candidate for further exploration in drug discovery and molecular recognition applications. The compound’s nomenclature suggests a complex heterocyclic system derived from azatricyclic precursors, which is further modified by aromatic and sulfonamide moieties. This structural complexity not only makes it an intriguing subject for synthetic chemists but also opens up possibilities for its utility in targeting specific biological pathways.

The tricyclic core of this molecule is particularly noteworthy, as tricyclic structures are frequently encountered in biologically active natural products and synthetic drugs due to their ability to mimic the conformational flexibility of enzymes and receptors. In particular, the azatricyclic system within CAS No. 898454-59-6 introduces nitrogen atoms into the ring structure, which can significantly influence electronic properties and interactions with biological targets. This nitrogen-rich environment may enhance binding affinity to proteins or enzymes through hydrogen bonding and other non-covalent interactions.

The sulfonamide group at the benzenoid ring further enhances the compound’s potential as a pharmacophore. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of this group in 2,5-dimethyl-N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide suggests that it may exhibit similar properties or derivatives thereof. Additionally, the sulfonamide moiety can serve as a linker or anchor point for further chemical modifications, enabling the design of libraries of analogs with tailored biological profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how such complex molecules interact with biological systems. The three-dimensional structure of CAS No. 898454-59-6, when modeled computationally, can reveal potential binding pockets within target proteins or enzymes. This information is crucial for rational drug design, allowing researchers to optimize the compound’s efficacy and selectivity.

In parallel with computational studies, experimental approaches such as X-ray crystallography and NMR spectroscopy have been instrumental in elucidating the precise conformation and dynamics of this molecule in solution or solid state. These techniques provide high-resolution structural data that complement computational insights and help validate proposed mechanisms of action.

The synthesis of 2,5-dimethyl-N-{2-oxo-1-azatricyclo6.3.1.0^4,12dodeca-4,6,8(12)-trien-6-yl}benzene-1-sulfonamide presents both challenges and opportunities for synthetic chemists. The tricyclic system requires careful manipulation of reaction conditions to ensure regioselectivity and yield optimization. However, successful synthesis would open doors to exploring its pharmacological potential through structure-based drug design or high-throughput screening campaigns.

The growing interest in heterocyclic compounds with nitrogen-containing rings stems from their prevalence in bioactive molecules across all kingdoms of life. The unique electronic properties imparted by nitrogen atoms allow these compounds to engage in diverse interactions with biological targets—ranging from covalent modifications to reversible binding events involving hydrogen bonds or hydrophobic effects.

The sulfonamide moiety further enriches this molecular scaffold by providing additional sites for chemical modification while maintaining overall structural integrity during biological assays or therapeutic applications.

As research continues into novel therapeutic agents derived from complex organic molecules like CAS No., 898454–59–6, there is optimism that such compounds will contribute significantly toward addressing unmet medical needs through innovative drug development strategies rooted both in synthetic chemistry innovation alongside interdisciplinary collaborations spanning medicinal chemistry biology material science fields.